8-Methyl-4-(3-phenylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-methyl-4-(3-phenylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C18H24N2O4/c1-19-11-9-18(10-12-19)20(15(13-24-18)17(22)23)16(21)8-7-14-5-3-2-4-6-14/h2-6,15H,7-13H2,1H3,(H,22,23)
• InChI Key: GUNPVIINGAHJPR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)CCC3=CC=CC=C3
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the search results. The molecular weight is given as 331.41, but other properties such as melting point, boiling point, solubility, and stability are not provided.

Scientific Research Applications

8-Methyl-4-(3-phenylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been used in a variety of scientific research applications, including the study of enzyme inhibition, receptor binding, and protein-protein interactions. It has also been used to study the pharmacodynamics of drugs, as well as to study drug metabolism and drug-drug interactions. In addition, this compound has been used to study the structure and function of proteins, as well as to study the structure and function of DNA and RNA.

Mechanism of Action

The mechanism of action of 8-Methyl-4-(3-phenylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is not fully understood, but it is believed to interact with proteins and other molecules in a variety of ways. It is thought to interact with proteins by forming covalent bonds with them, as well as by binding to their active sites. It is also believed to interact with DNA and RNA by binding to their bases, as well as by forming hydrogen bonds with them.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, as well as to bind to receptors and proteins. It has also been found to have an effect on the metabolism of drugs, as well as on the structure and function of proteins and DNA.

Advantages and Limitations for Lab Experiments

The use of 8-Methyl-4-(3-phenylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in laboratory experiments has a number of advantages, including its low cost, its availability, and its ability to interact with proteins and other molecules in a variety of ways. However, its use in laboratory experiments also has a number of limitations, including its potential toxicity and its potential to interfere with other experiments.

Future Directions

There are a number of potential future directions for the use of 8-Methyl-4-(3-phenylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in scientific research. These include further research into its mechanism of action, its potential to be used in drug design and development, and its potential to be used in the study of protein-protein interactions. Additionally, further research could be done into its potential to be used in the study of DNA and RNA structure and function, as well as its potential to be used in the study of enzyme inhibition and receptor binding.

Synthesis Methods

8-Methyl-4-(3-phenylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be synthesized through a variety of methods, including a direct condensation reaction of 3-phenylpropanoyl chloride and 8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid. This reaction is carried out in the presence of a base, such as sodium hydroxide, to form the desired product. Other synthesis methods include the reaction of 3-phenylpropanoyl chloride and 8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic anhydride, as well as the reaction of 8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid and 3-phenylpropanoyl chloride in the presence of a Lewis acid.